(2E)-4-(3-methoxyphenyl)-N-(2,4,6-trimethylanilino)-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2E)-4-(3-methoxyphenyl)-N-(2,4,6-trimethylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C21H20N4OS/c1-13-8-14(2)20(15(3)9-13)25-24-18(11-22)21-23-19(12-27-21)16-6-5-7-17(10-16)26-4/h5-10,12,25H,1-4H3/b24-18+
• InChI Key: XARNPUQLZZLASI-HKOYGPOVSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NN=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)N/N=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC)C
• Molecular Formula: C21H20N4OS
• Molecular Weight: 376.5 g/mol

Description

(2E)-4-(3-methoxyphenyl)-N-(2,4,6-trimethylanilino)-1,3-thiazole-2-carboximidoyl cyanide is a useful research compound. Its molecular formula is C21H20N4OS and its molecular weight is 376.48. The purity is usually 95%.
BenchChem offers high-quality (2E)-4-(3-methoxyphenyl)-N-(2,4,6-trimethylanilino)-1,3-thiazole-2-carboximidoyl cyanide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-4-(3-methoxyphenyl)-N-(2,4,6-trimethylanilino)-1,3-thiazole-2-carboximidoyl cyanide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related thiazole compounds involves reactions with acylaminocyanoesters, leading to the formation of aminothiazoles with confirmed structures through spectroscopic means and X-ray crystallography. This showcases the compound's potential in creating structurally diverse thiazoles (Golankiewicz et al., 1985).

Medicinal Chemistry and Cytotoxicity

• Synthesized aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, structurally related to the query compound, have been evaluated for in vitro cytotoxic activity against cancer cells, highlighting the potential of such compounds in cancer research (Hassan et al., 2014).

Chemical Reactivity and Product Formation

• Research on thiazolidine derivatives, closely related to the query compound, shows diverse product formation through reactions with azide and cyanide ions. This indicates the reactivity of these compounds in different chemical environments (Youssef, 2007).

Antimicrobial and Antioxidant Activities

• Novel Schiff bases synthesized from related compounds demonstrate significant antimicrobial activity, suggesting the potential of thiazole compounds in antimicrobial applications (Puthran et al., 2019).
• Certain compounds, including thiazoles and derivatives, have shown notable antioxidant and anticancer activities, underlining their significance in medicinal chemistry (Tumosienė et al., 2020).

Sensory Applications and Detection

• Thiazole derivatives have been used as sensors for cyanide detection in aqueous media, indicating their utility in environmental and analytical chemistry (Elsafy et al., 2018).

Corrosion Inhibition

• Thiazole-based pyridine derivatives have been studied for their effectiveness as corrosion inhibitors, suggesting applications in materials science (Chaitra et al., 2016).